Cas no 2680758-17-0 (tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate)

Tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a dicyano-substituted aromatic ring. The presence of the Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in multistep organic synthesis. The electron-withdrawing cyano groups and methyl substitution on the phenyl ring contribute to its utility as an intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its well-defined reactivity profile allows for controlled functionalization, while the crystalline nature ensures ease of handling and purification. This compound is particularly suited for applications requiring precise structural modifications in synthetic chemistry.
tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate structure
2680758-17-0 structure
Product Name:tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate
CAS No:2680758-17-0
MF:C14H15N3O2
MW:257.287802934647
CID:6198543
PubChem ID:165913552
Update Time:2025-05-25

tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate
    • EN300-28280329
    • 2680758-17-0
    • Inchi: 1S/C14H15N3O2/c1-9-11(8-16)10(7-15)5-6-12(9)17-13(18)19-14(2,3)4/h5-6H,1-4H3,(H,17,18)
    • InChI Key: DBWAMQJYQGDLNB-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(C#N)=C(C#N)C=1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 257.116426730g/mol
  • Monoisotopic Mass: 257.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 85.9Ų

tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate Pricemore >>

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tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate Related Literature

Additional information on tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate

Research Brief on tert-Butyl N-(3,4-dicyano-2-methylphenyl)carbamate (CAS: 2680758-17-0): Recent Advances and Applications

The compound tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate (CAS: 2680758-17-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique dicyano and tert-butyl functionalities, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its versatility as a building block for more complex molecules.

One of the key areas of interest is the role of tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound make it a valuable scaffold for designing selective inhibitors. Recent publications have highlighted its use in the synthesis of small-molecule libraries, which are then screened for activity against specific kinase targets. Preliminary results indicate moderate to high inhibitory activity, suggesting its potential as a lead compound for further optimization.

In addition to its applications in drug discovery, this compound has also been explored in the context of material science. Its dicyano groups contribute to its ability to form stable coordination complexes with metal ions, making it a candidate for use in catalytic systems and as a ligand in organometallic chemistry. Researchers have reported successful applications in asymmetric catalysis, where the tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate-derived ligands exhibit high enantioselectivity in certain reactions.

The synthesis of tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate has been optimized in recent studies to improve yield and purity. Novel synthetic routes involving palladium-catalyzed coupling reactions and microwave-assisted techniques have been developed, reducing reaction times and increasing efficiency. These advancements are critical for scaling up production and facilitating further research into its applications.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action in biological systems. Ongoing research aims to address these gaps through detailed pharmacokinetic and pharmacodynamic studies. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to refine its design and enhance its therapeutic potential.

In conclusion, tert-butyl N-(3,4-dicyano-2-methylphenyl)carbamate (CAS: 2680758-17-0) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a focal point for ongoing investigations. Future research is expected to further explore its potential, particularly in the development of targeted therapies and advanced materials.

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